5-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(2-chloro-4-ethoxyphenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C12H11ClN2O2/c1-2-17-9-3-4-10(11(13)5-9)8-6-14-12(16)15-7-8/h3-7H,2H2,1H3,(H,14,15,16)
• InChI Key: FCPPXBXGAQGFDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CNC(=O)N=C2)Cl
• Molecular Formula: C12H11ClN2O2
• DSSTOX Substance ID: DTXSID60686864
• Molecular Weight: 250.68 g/mol
• CAS RN: 1111113-09-7

Description

5-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyrimidine (CEPHP) is an organic compound that is composed of a pyrimidine ring with a 2-hydroxypyrimidine group attached to the 5-position, and a 2-chloro-4-ethoxyphenyl group attached to the 2-position. CEPHP is a white solid that is insoluble in water and has a melting point of 133-135°C. It is a widely used compound in scientific research and laboratory experiments due to its wide range of applications and advantages.

Scientific Research Applications

5-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyrimidine, 95% has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, including 5-chloro-2-hydroxypyrimidine, 6-chloro-2-hydroxypyrimidine, and 2-chloro-4-ethoxyphenyl-2-hydroxypyrimidine-3-carboxylic acid. It has also been used in the synthesis of pharmaceuticals, such as 5-chloro-2-hydroxy-4-methyl-6-phenylthiopyrimidine and 5-chloro-2-hydroxy-4-methyl-6-phenylthiopyrimidine-3-carboxylic acid.

Mechanism of Action

5-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyrimidine, 95% acts as an inhibitor of the enzyme dihydropyrimidinase, which is involved in the metabolism of pyrimidines. 5-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyrimidine, 95% binds to the active site of the enzyme and inhibits its activity, resulting in the inhibition of the metabolism of pyrimidines.
Biochemical and Physiological Effects
5-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyrimidine, 95% has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to inhibit the activity of certain enzymes. It has also been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

5-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyrimidine, 95% has a number of advantages for use in laboratory experiments. It is a relatively stable compound, with a high melting point and good solubility in organic solvents. It is also relatively inexpensive and easy to obtain. However, due to its low solubility in water, it is not suitable for use in experiments that require aqueous solutions.

Future Directions

The potential future directions for research on 5-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyrimidine, 95% include further investigation into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals. Additionally, further research could be conducted into the mechanism of action of 5-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyrimidine, 95%, as well as the structure-activity relationships of related compounds. Finally, further research could be conducted into the optimization of the synthesis of 5-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyrimidine, 95%, as well as the development of new synthetic methods.

Synthesis Methods

5-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyrimidine, 95% can be synthesized from the reaction between 2-chloro-4-ethoxyphenol and 2-amino-5-chloropyrimidine. First, 2-chloro-4-ethoxyphenol is reacted with a base such as sodium hydroxide, followed by the addition of 2-amino-5-chloropyrimidine. The reaction is heated to a temperature of 150°C and the product is then isolated and purified.